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Compound of Interest

Compound Name: 1,3,4-Thiadiazole-2,5-dithiol

Cat. No.: B15545752 Get Quote

An In-depth Technical Guide to 2,5-Dimercapto-1,3,4-thiadiazole (DMTD)

For Researchers, Scientists, and Drug Development
Professionals
Introduction

2,5-Dimercapto-1,3,4-thiadiazole (DMTD), also known as Bismuthiol I, is a versatile

heterocyclic organosulfur compound with the molecular formula C₂H₂N₂S₃.[1] It is a subject of

significant interest across various scientific disciplines, including medicinal chemistry, materials

science, and analytical chemistry. Its unique structure, characterized by a thiadiazole ring with

two mercapto groups, allows it to exist in different tautomeric forms—dithiol, thiol-thione, and

dithione—which dictates its chemical reactivity and diverse applications.[2] This guide provides

a comprehensive overview of the physical and chemical properties of DMTD, detailed

experimental protocols, and a summary of its key applications.

Physical and Chemical Properties
DMTD is typically a white to yellowish crystalline powder with a distinct stench.[1][3][4] It

exhibits moderate solubility in water.[1] The key physical and chemical properties are

summarized in the tables below.
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Property Value Source

Molecular Formula C₂H₂N₂S₃ [1][3][5]

Molecular Weight 150.23 g/mol [1][3]

Appearance
White to yellowish crystalline

powder
[1][4][6]

Melting Point
156-165 °C (with

decomposition)
[1][5][6]

Boiling Point 211.31 °C [5]

Solubility in Water 20 g/L at 20°C [1]

Flash Point 81.6 °C [5]

Odor Irritating, stench [3][4]

Spectral Data
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Spectral Data Type
Characteristic
Peaks/Features

Source

UV-Vis
Absorption bands at 260 nm

and 335 nm.
[2]

Infrared (IR)

Thioamide band II at 1265

cm⁻¹ (mainly C=N stretching).

Bands at 1048.40 cm⁻¹ and

1109.81 cm⁻¹ assigned to C=S

vibration. A peak at 1234.40

cm⁻¹ is due to C-N stretching,

and a band at 1408.76 cm⁻¹ is

due to C=N stretching

vibration.

[2][7]

¹H-NMR (DMSO-d₆)

Signals for N=CH protons at δ

5.43 and 5.87 ppm, aromatic

protons at δ 7.78-8.52 ppm,

and exchangeable NH protons

at δ 9.74 and 10.06 ppm for a

derivative.

[8][9]

¹³C-NMR (DMSO-d₆)

Thiadiazole carbon signals at δ

115.65 and 117.32 ppm for a

derivative.

[8][9]

Chemical Reactivity and Synthesis
The chemical behavior of DMTD is largely governed by the reactivity of its two mercapto

groups and the aromatic thiadiazole ring. It can undergo various reactions, including

tautomerization, salt formation, alkylation, and oxidative polymerization.

Tautomerism
DMTD exists as a mixture of three tautomers in solution and in the solid state: the dithiol form,

the thiol-thione form, and the dithione form. This tautomerism is crucial for its coordination

chemistry and reactivity.[2]
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Dithiol Form

HS-C-N=N-C-SH

Thiol-Thione Form

HS-C-NH-N=C=S

Tautomerization Dithione Form

S=C-NH-NH-C=S

Tautomerization

Click to download full resolution via product page

Tautomeric forms of 2,5-Dimercapto-1,3,4-thiadiazole.

Synthesis Protocols
Several methods for the synthesis of DMTD have been reported. A common approach involves

the reaction of hydrazine with carbon disulfide.

Protocol 1: Synthesis from Hydrazine Hydrate and Carbon Disulfide

This method involves the reaction of hydrazine hydrate and carbon disulfide in the presence of

a base, followed by acidification.

Reactants: Hydrazine hydrate, carbon disulfide, sodium hydroxide, and a neutralizing acid

(e.g., sulfuric acid, hydrochloric acid).

Procedure:

Cool a solution of sodium hydroxide.[10]

In an inert gas atmosphere, mix hydrazine hydrate, carbon disulfide, and sodium

hydroxide in a molar ratio of approximately 1:2.2-2.4:1.55-1.95.[10] This forms the sodium

salt of DMTD.

Neutralize the reaction mixture with an acid (e.g., 5-85% sulfuric acid solution) at a

temperature between 10-60°C to precipitate the DMTD.[10]

Filter the resulting solid product and dry it.[10]

Protocol 2: Synthesis using a Solid Catalyst

This method utilizes a solid base catalyst to facilitate the reaction.
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Reactants: Hydrazine hydrate, carbon disulfide, ethanol, and a solid base catalyst (e.g.,

KOH/CaO).[10]

Procedure:

Charge a reaction vessel with ethanol, hydrazine hydrate, carbon disulfide, and the solid

base catalyst.[1]

Stir the mixture at a temperature ranging from 20 to 100 °C for 1 to 10 hours.

After the reaction, cool the mixture to room temperature and separate the catalyst by

filtration.[10]

Remove the solvent from the filtrate under reduced pressure to obtain a solid.

Recrystallize the solid from ethanol to yield the purified 2,5-Dimercapto-1,3,4-thiadiazole.

[1][11]
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General workflow for the synthesis of DMTD.

Derivatization
The mercapto groups of DMTD are the primary sites for derivatization, commonly through

nucleophilic substitution reactions like alkylation and arylation.[1] These reactions can be

controlled stoichiometrically to produce mono- or di-substituted products.[1] Such derivatization

is key to synthesizing novel compounds with potential pharmaceutical applications.[1]
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Applications in Research and Development
DMTD's unique chemical properties make it a valuable molecule in several fields.

Pharmaceutical and Drug Development
DMTD serves as a crucial precursor for the synthesis of various heterocyclic compounds,

including derivatives of 1,2,4-triazole and 1,3,4-thiadiazole, as well as Schiff bases.[1][12]

These derivatives have been screened for a wide range of biological activities, including

antimicrobial, antifungal, and antiproliferative properties.[1][12] The 1,3,4-thiadiazole ring is a

known pharmacophore that can interfere with DNA replication processes, making its derivatives

promising candidates for anticancer agents.[13][14]

2,5-Dimercapto-1,3,4-thiadiazole

Chemical Derivatization
(Alkylation, Schiff Base Formation, etc.)

Novel Heterocyclic Compounds
(Triazoles, Thiadiazoles, etc.)

Biological Screening

Antimicrobial Activity Antifungal Activity Antiproliferative Activity
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Role of DMTD as a precursor in drug development.

Corrosion Inhibition
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DMTD is an effective corrosion inhibitor for various metals and alloys, including copper and

mild steel, in acidic and neutral environments.[7][15][16] Its inhibitory action is attributed to the

formation of a protective film on the metal surface.[15] This film often consists of a complex

between the metal ion (e.g., Cu(I)) and the DMTD molecule.[15] The molecule can adsorb onto

the metal surface through its sulfur and nitrogen atoms, blocking the active sites for corrosion.

[7]

Metal Surface (e.g., Copper)

Adsorption of DMTD

DMTD in Solution

Formation of Protective Film
(Metal-DMTD Complex)

Corrosion Inhibition

Click to download full resolution via product page

Mechanism of corrosion inhibition by DMTD.

Other Applications
DMTD and its derivatives also find use as:

Chelating agents for heavy metal ion detection and removal in wastewater treatment.

Activators in mineral processing, particularly for copper oxide ores.[1]

Components in electrochemical energy storage systems, such as lithium-ion batteries.[1]

Additives in lubricating oils and greases.[17]
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Safety and Handling
DMTD is harmful if swallowed and can cause serious eye damage.[3] It is also a skin sensitizer.

[3] Appropriate personal protective equipment, including gloves, protective clothing, and eye

protection, should be worn when handling this chemical.[4] It should be stored in a cool, dry

place, protected from light.[5]

Conclusion
2,5-Dimercapto-1,3,4-thiadiazole is a highly functionalized molecule with a rich chemistry that

enables a broad spectrum of applications. For researchers in drug development, its utility as a

scaffold for generating novel bioactive compounds is of primary importance. In materials

science, its role as a corrosion inhibitor and a component in advanced materials continues to

be an active area of research. A thorough understanding of its physical and chemical

properties, as detailed in this guide, is essential for harnessing its full potential in various

scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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